POTASSIUM METABORATE

Specification

• CAS No.: 16481-66-6
• Molecular Formula: KBO2.xH2O
• Molecular Weight: 82.92

Introduction

CHEMICAL IDENTITY AND STRUCTURE

Basic Information

Potassium metaborate is an inorganic borate compound with empirical formula KBO₂. It belongs to the family of metaborates, which are borate anions consisting of boron and oxygen. The compound is identified by the following parameters:

• CAS Number: 13709-94-9

• EC Number: 237-262-2

• Synonyms: Boric acid potassium salt, Potassium borate

Structural Characteristics

In the solid state, metaborate ions often exist in oligomeric or polymeric forms, conceptually resulting from the fusion of multiple BO₂⁻ units through shared oxygen atoms. A common structure found in potassium metaborate is a trimer with formula B₃O₆³⁻, consisting of a six-membered ring of alternating boron and oxygen atoms with one extra oxygen atom attached to each boron atom. In these structures, boron atoms form covalent bonds with either three or four oxygen atoms, creating stable crystalline arrangements.

PHYSICAL PROPERTIES

Physical Appearance

Potassium metaborate appears as an off-white crystalline powder that is odorless. Its physical form contributes to its stability and solubility characteristics that are advantageous for industrial applications.

Key Physical Parameters

Property	Value
Physical Form	Crystalline powder
Color	Off-White
Odor	Odorless
pH	11.9 (20°C, 8 weight percent)
Melting Point	947°C
Solubility in Water	Completely soluble
Vapor Pressure	Negligible

The high melting point of 947°C indicates strong ionic bonding within the crystal structure. The compound's complete solubility in water facilitates its use in aqueous solutions for various applications.

CHEMICAL PROPERTIES

Buffering Capabilities

When dissolved in water, potassium metaborate hydrolyzes to give a mildly alkaline solution. This property makes it capable of neutralizing acids and combining with strong alkalis to lower their pH. The relatively constant pH of potassium metaborate solutions (approximately 9.2 for a 2% solution) makes them excellent buffering agents, often recommended as primary standards in analytical procedures.

INDUSTRIAL APPLICATIONS

Welding, Soldering, and Brazing

Potassium metaborate is widely used in the production of welding, soldering, and brazing fluxes. The compound serves as an excellent solvent for metallic oxides at high temperatures and is particularly useful in the preparation of special fluxes for stainless steel or various non-ferrous metals. Its use helps to avoid the "glare" typically associated with sodium borate in these applications.

Other Industrial Uses

Besides its applications in welding and related processes, potassium metaborate finds utility in:

• Nuclear applications, as it serves as a good absorber of thermal neutrons

• Lubricating oil additives, where it improves load-carrying, anticorrosion, and anti-wear properties

• Diazotype developers in light-sensitive compositions

BIOLOGICAL ACTIVITIES

Antioxidant Properties

Recent research has revealed significant antioxidant capabilities of potassium metaborate. Studies have demonstrated its ability to scavenge hydroxyl radicals with an inhibition rate of 71.13% at 100 mM concentration. Even more impressive results were observed using the β-carotene bleaching (BCB) assay, which showed an inhibition rate of 86.96% at the same concentration. These findings suggest potassium metaborate's potential as an effective antioxidant agent.

Antimicrobial Activities

Potassium metaborate has demonstrated effective antimicrobial activity against various microorganisms, as detailed in the following table:

Microorganism	Minimum Inhibition Concentration (MIC)
Candida albicans	62.5 mM
Staphylococcus aureus	62.5 mM
Escherichia coli	62.5 mM
Bacillus subtilis	31.25 mM
Pseudomonas aeruginosa	125 mM

Research has shown that potassium metaborate inhibits the growth of these microorganisms at the concentrations indicated above. This antimicrobial activity makes it potentially valuable for various applications in healthcare and industrial settings.

Antibiofilm Properties

One of the most impressive biological activities of potassium metaborate is its ability to inhibit biofilm formation. Studies have revealed that at its minimum inhibition concentration (MIC), potassium metaborate achieved a remarkable 90.18% reduction in biofilm formation against Candida albicans. This powerful antibiofilm activity suggests potential applications in combating persistent microbial infections and contaminations.

Effects on Inflammatory Processes

In studies using fibroblast wound models, potassium metaborate has shown beneficial effects on inflammatory processes. Research indicates that it demonstrates lower toxicity to fibroblast cells compared to boric acid. Additionally, potassium metaborate more effectively decreases the level of prooxidant species while increasing antioxidant status. The compound significantly reduces the expression levels of inflammatory markers, particularly IL-1β, exhibiting potential to improve the resolution of wounds and lesions.

RECENT RESEARCH DEVELOPMENTS

Environmental Applications

Based on its strong biological activities, researchers have concluded that potassium metaborate could be effectively used for environmental solutions. Its antimicrobial and antibiofilm properties make it a candidate for applications requiring biofilm control in environmental settings.

COMPARISON WITH RELATED COMPOUNDS

Potassium Metaborate vs. Boric Acid

When compared to boric acid in biological settings, potassium metaborate demonstrates:

• Lower toxicity to fibroblast cells

• More effective reduction of prooxidant species

• Greater enhancement of antioxidant status

• Similar antimicrobial efficacy against tested organisms

These comparative advantages may make potassium metaborate preferable in certain biomedical applications where toxicity concerns are paramount.